Cas no 36293-63-7 (Propanoic acid,2-hydroxy-2-methyl-, 1,1-dimethylethyl ester)

• Product Name: Propanoic acid,2-hydroxy-2-methyl-, 1,1-dimethylethyl ester
• CAS No: 36293-63-7
• MF: C₈H₁₆O₃
• MW: 160.210843086243
• MDL: MFCD00042977
• CID: 315732
• PubChem ID: 24879370
• Update Time: 2025-04-19

Propanoic acid,2-hydroxy-2-methyl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,2-hydroxy-2-methyl-, 1,1-dimethylethyl ester
• tert-butyl 2-hydroxy-2-methylpropanoate
• 2-Hydroxyisobutyric acid tert-butyl ester
• tert-Butyl 2-hydroxyisobutyrate
• tert-Butyl α-hydroxyisobutyrate
• SCHEMBL362903
• DTXSID00957666
• NS00058642
• tert-Butyl alpha-hydroxyisobutyrate
• AC9296
• SY253263
• 36293-63-7
• tert-Butyl alpha -hydroxyisobutyrate
• EINECS 252-952-3
• tert.-Butyl 2-hydroxy-2-methylpropanoate
• t-butyl 2-hydroxyisobutyrate
• CS-0227378
• t-butyl 2-methyl-2hydroxypropionate
• MFCD00042977
• LYFHIDOIJPOKKR-UHFFFAOYSA-N
• tert-Butyl alpha-hydroxyisobutyrate, >=97.0% (GC)
• AM84916

• MDL： MFCD00042977
• Inchi： 1S/C8H16O3/c1-7(2,3)11-6(9)8(4,5)10/h10H,1-5H3
• InChI Key： LYFHIDOIJPOKKR-UHFFFAOYSA-N
• SMILES： O(C(C(C)(C)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 160.10998
• Monoisotopic Mass: 160.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1
• Topological Polar Surface Area: 46.5

Experimental Properties

• Density: 0.924 g/mL at 25 °C(lit.)
• Flash Point: Fahrenheit: 120.2 ° f
  Celsius: 49 ° c
  
• Refractive Index: n20/D 1.404(lit.)
  n20/D 1.405
• PSA: 46.53

Propanoic acid,2-hydroxy-2-methyl-, 1,1-dimethylethyl ester Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H226
• Hazardous Material transportation number：UN 3272 3 / PGIII
• WGK Germany：3
• Hazard Category Code： 10
• HazardClass：3.2
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Tertiary alcohols